1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL is a synthetic organic compound characterized by a dodecanol backbone (12-carbon chain) with a hydroxyl group at position 2 and a para-substituted phenoxy group at position 1. The phenoxy substituent features a bulky 1-methyl-1-phenylethyl moiety, which introduces significant steric hindrance and lipophilicity.
Properties
CAS No. |
94313-93-6 |
|---|---|
Molecular Formula |
C27H40O2 |
Molecular Weight |
396.6 g/mol |
IUPAC Name |
1-[4-(2-phenylpropan-2-yl)phenoxy]dodecan-2-ol |
InChI |
InChI=1S/C27H40O2/c1-4-5-6-7-8-9-10-14-17-25(28)22-29-26-20-18-24(19-21-26)27(2,3)23-15-12-11-13-16-23/h11-13,15-16,18-21,25,28H,4-10,14,17,22H2,1-3H3 |
InChI Key |
VVSMIUNECPKPEV-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCC(COC1=CC=C(C=C1)C(C)(C)C2=CC=CC=C2)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL typically involves the reaction of 4-(1-Methyl-1-phenylethyl)phenol with dodecan-2-ol under specific conditions. The reaction is often catalyzed by acidic or basic catalysts to facilitate the formation of the ether
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Key Differences
The compound shares structural similarities with several phenolic ethers and alkanols, though variations in chain length, substituent groups, and synthetic routes lead to distinct physicochemical and functional properties. Below is a comparative analysis based on available evidence:
*Calculated values due to lack of direct evidence.
Impact of Structural Variations
- Chain Length: The target’s dodecanol chain (C12) is longer than 1-(2-Methoxy-phenyl)-decan-2-ol’s decanol (C10), increasing hydrophobicity (logP ~6.5* vs. ~4.9 for decanol). This enhances membrane permeability but reduces aqueous solubility .
- Substituent Bulk: The 1-methyl-1-phenylethyl group in the target introduces greater steric hindrance compared to the 2-methoxy group in the decanol analogue. This may hinder binding to enzymatic pockets but improve stability against metabolic degradation.
- Electronic Effects: Electron-withdrawing groups (e.g., hexafluoropropanol in ) increase acidity (pKa ~5–7) compared to the target’s aliphatic hydroxyl (pKa ~15–16), altering reactivity in biological or synthetic contexts.
Research Findings and Hypotheses
While direct experimental data on the target compound is absent in the provided evidence, inferences can be drawn from structural analogues:
- Biological Activity: The decanol analogue (C17H28O2) may exhibit moderate antimicrobial properties due to its phenolic ether structure , but the target’s bulkier substituents could shift activity toward non-polar targets (e.g., lipid membranes or hydrophobic protein domains).
- Thermal Stability : The 1-methyl-1-phenylethyl group likely enhances thermal stability compared to smaller substituents, as seen in branched aromatic ethers used in polymer stabilizers.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
